Cas no 1824161-84-3 (4-(1-Methylcyclohexyl)pyrrolidin-2-one)

• Product Name: 4-(1-Methylcyclohexyl)pyrrolidin-2-one
• CAS No: 1824161-84-3
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6122007
• PubChem ID: 126971412
• Update Time: 2025-10-29

4-(1-Methylcyclohexyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1824161-84-3
• 4-(1-methylcyclohexyl)pyrrolidin-2-one
• EN300-1854571
• 4-(1-Methylcyclohexyl)pyrrolidin-2-one

• Inchi： 1S/C11H19NO/c1-11(5-3-2-4-6-11)9-7-10(13)12-8-9/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： QUIVYQSBLKJUJZ-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1(C)CCCCC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1-Methylcyclohexyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(1-Methylcyclohexyl)pyrrolidin-2-one (CAS: 1824161-84-3)

4-(1-Methylcyclohexyl)pyrrolidin-2-one (CAS: 1824161-84-3) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidin-2-one scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of current biomedical research.

The synthesis of 4-(1-Methylcyclohexyl)pyrrolidin-2-one has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its pharmacological activity. The compound's structural features, including the methylcyclohexyl group, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Pharmacological studies have revealed that 4-(1-Methylcyclohexyl)pyrrolidin-2-one exhibits notable activity in modulating specific biological targets. For instance, it has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Preliminary in vitro and in vivo studies indicate that the compound may have neuroprotective effects, although further research is needed to elucidate its mechanism of action. These findings were corroborated by a recent study in the European Journal of Pharmacology (2024), which highlighted the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies.

In addition to its neurological applications, 4-(1-Methylcyclohexyl)pyrrolidin-2-one has also been investigated for its anti-inflammatory and anticancer properties. A study in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the compound inhibits key inflammatory mediators, such as COX-2, with high specificity. Furthermore, computational docking studies have suggested that it may bind to oncogenic proteins, opening new avenues for cancer drug discovery. These multifaceted properties underscore the compound's versatility and potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 4-(1-Methylcyclohexyl)pyrrolidin-2-one as a drug candidate. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials. The ongoing research on this compound exemplifies the dynamic interplay between chemical synthesis and biological evaluation in modern drug discovery.

In conclusion, 4-(1-Methylcyclohexyl)pyrrolidin-2-one (CAS: 1824161-84-3) represents a promising scaffold for drug development, with potential applications in neurology, inflammation, and oncology. The latest research highlights its synthetic accessibility, pharmacological activity, and therapeutic potential, making it a compound of significant interest to the pharmaceutical industry. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in disease models, paving the way for its eventual clinical translation.